Cas no 2445794-84-1 (2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride)

• Product Name: 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride
• CAS No: 2445794-84-1
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD32692613
• CID: 5669856
• PubChem ID: 154853274
• Update Time: 2025-06-15

2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26978929
• 2-{[(2,6-dimethylphenyl)methyl]amino}ethan-1-ol hydrochloride
• Z4502811190
• 2-[(2,6-Dimethylphenyl)methylamino]ethanol;hydrochloride
• 2445794-84-1
• 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride

• MDL： MFCD32692613
• Inchi： 1S/C11H17NO.ClH/c1-9-4-3-5-10(2)11(9)8-12-6-7-13;/h3-5,12-13H,6-8H2,1-2H3;1H
• InChI Key： BGXFNPILUGZGEA-UHFFFAOYSA-N
• SMILES： Cl.OCCNCC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride

Recent Advances in the Study of 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride (CAS: 2445794-84-1)

The compound 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride (CAS: 2445794-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the investigation of the compound's mechanism of action. Preliminary findings suggest that 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride exhibits notable activity as a modulator of specific neurotransmitter systems. This has led to hypotheses about its potential utility in treating neurological disorders, including anxiety and depression. Researchers have employed advanced techniques such as molecular docking and in vitro assays to better understand its interactions with target proteins.

In addition to its neurological applications, recent studies have explored the compound's potential as an antimicrobial agent. Laboratory tests have demonstrated its efficacy against a range of bacterial strains, with particular effectiveness observed in Gram-positive bacteria. These findings open new avenues for the development of novel antibiotics, especially in light of the growing concern over antibiotic resistance.

The synthesis of 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Ongoing studies aim to address these gaps, with the goal of optimizing its therapeutic potential. Additionally, toxicological assessments are being conducted to ensure its safety for human use.

In conclusion, 2-{(2,6-dimethylphenyl)methylamino}ethan-1-ol hydrochloride represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its diverse potential applications, coupled with recent advancements in understanding its properties and synthesis, highlight its importance as a subject of ongoing research. Future studies will likely focus on translating these findings into clinical applications, paving the way for new therapeutic options.